Cas no 146488-64-4 (Debromo-Marinone)

• Product Name: Debromo-Marinone
• CAS No: 146488-64-4
• MF: C₂₅H₂₈O₅
• MW: 408.486827850342
• CID: 2072268
• PubChem ID: 10409178
• Update Time: 2025-04-21

Debromo-Marinone Chemical and Physical Properties

Names and Identifiers

• Debromo-Marinone
• debromomarinone
• DTXSID101336053
• (4aR,5S,12bS)-8,10-dihydroxy-2,5-dimethyl-5-(4-methylpent-3-enyl)-3,4,4a,12b-tetrahydronaphtho[2,3-c]isochromene-7,12-dione
• CHEBI:203718
• 146488-64-4
• (4aR,5S,12bS)-8,10-dihydroxy-2,5-dimethyl-5-(4-methylpent-3-enyl)-3,4,4a,12b-tetrahydronaphtho(2,3-c)isochromene-7,12-dione

• Inchi： 1S/C25H28O5/c1-13(2)6-5-9-25(4)18-8-7-14(3)10-16(18)21-22(28)17-11-15(26)12-19(27)20(17)23(29)24(21)30-25/h6,10-12,16,18,26-27H,5,7-9H2,1-4H3/t16-,18+,25-/m0/s1
• InChI Key： DPALYVVGGATILJ-UVNWJPITSA-N
• SMILES： O1C2C(C3C(=CC(=CC=3C(C=2[C@H]2C=C(C)CC[C@H]2[C@]1(C)CC/C=C(\C)/C)=O)O)O)=O

Computed Properties

• Exact Mass: 408.19367399g/mol
• Monoisotopic Mass: 408.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones